Cas no 2228490-94-4 (4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine)

• Product Name: 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine
• CAS No: 2228490-94-4
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 5902396
• PubChem ID: 165865673
• Update Time: 2025-06-07

4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine
• 2228490-94-4
• EN300-1787042
• [4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl](methyl)amine

• Inchi： 1S/C13H18N2S/c1-13(2,14-3)9-8-12-15-10-6-4-5-7-11(10)16-12/h4-7,14H,8-9H2,1-3H3
• InChI Key： OVCOZVRRTJIMOE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(C)(C)NC

Computed Properties

• Exact Mass: 234.11906976g/mol
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine

Professional Introduction to 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine (CAS No. 2228490-94-4)

4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2228490-94-4, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a 1,3-benzothiazole moiety in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The compound's structure consists of a benzothiazole ring linked to a 2-methylbutan-2-yl chain, which is further substituted with a methylamine group. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse pharmacological applications. The benzothiazole moiety is known for its role in various bioactive molecules, often serving as a scaffold for drugs targeting neurological and inflammatory disorders. The specific substitution pattern in 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine may influence its binding affinity and selectivity towards certain biological receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of benzothiazole derivatives. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The research on 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine has been influenced by these findings, prompting studies to evaluate its efficacy in modulating various disease pathways. For instance, studies have indicated that benzothiazole derivatives can interact with enzymes and receptors involved in pain signaling and neurodegeneration.

The synthesis of 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of the benzothiazole ring followed by the introduction of the 2-methylbutan-2-yl and methylamine groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitutions efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

The pharmacological evaluation of 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine has revealed promising results in preclinical studies. Researchers have observed that this compound demonstrates significant inhibitory effects on certain enzymes associated with inflammation and pain. For example, it has shown potential in reducing the activity of cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary data suggest that this compound may interact with neurotransmitter receptors, making it a candidate for treating neurological disorders.

The structural features of 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been used to predict how this compound might bind to biological targets at the atomic level. These simulations help in understanding the binding mechanisms and can guide the design of more potent derivatives. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and identify lead compounds with improved pharmacological profiles.

Recent advancements in biotechnology have enabled more sophisticated approaches to studying the biological activity of small molecules like 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yl(methyl)amine. Techniques such as high-throughput screening (HTS) have allowed researchers to rapidly test thousands of compounds against various biological assays. This high-throughput approach has been instrumental in identifying novel drug candidates and understanding their mechanisms of action. Moreover, CRISPR-Cas9 gene editing technology has been used to create animal models that can be used to evaluate the therapeutic potential of this compound in vivo.

The future direction of research on 4-(1,3-benzothiazol-2-yl)-2-methylbutan-2-yll(methyl)amine includes exploring its potential as a lead compound for new drug development. Further optimization of its structure may enhance its pharmacological properties, making it more effective in treating specific diseases. Additionally, clinical trials are being planned to assess its safety and efficacy in human patients. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating these preclinical findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 4-(1,3-benzothiazol--2228490-94^th-₄) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a vital role in shaping the future of medicine.